Cas no 62404-00-6 (2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester)
62404-00-6 structure
Product Name:2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester
CAS No:62404-00-6
MF:C13H12O2S
MW:232.298182487488
CID:445952
PubChem ID:12323220
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester
- ethyl 4-phenylthiophene-2-carboxylate
- SCHEMBL6880257
- DTXSID30488933
- AB23234
- 62404-00-6
-
- Inchi: 1S/C13H12O2S/c1-2-15-13(14)12-8-11(9-16-12)10-6-4-3-5-7-10/h3-9H,2H2,1H3
- InChI Key: GXFJAQMPHAMNAF-UHFFFAOYSA-N
- SMILES: S1C=C(C=C1C(=O)OCC)C1C=CC=CC=1
Computed Properties
- Exact Mass: 232.05586
- Monoisotopic Mass: 232.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
62404-00-6 (2-Thiophenecarboxylic acid, 4-phenyl-, ethyl ester) Related Products
- 21676-89-1(3-Phenylthiophene-2-carboxylic Acid Methyl Ester)
- 14282-79-2(Ethyl 4-methylthiophene-2-carboxylate)
- 28686-90-0(Methyl 4-methylthiophene-2-carboxylate)
- 21676-90-4(METHYL 4-PHENYLTHIOPHENE-2-CARBOXYLATE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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